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Cat. No.: B15075440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,3,3-trichloropropenal, a
chlorinated aldehyde of interest in various scientific domains. The document details its

chemical identity, including its IUPAC name and known synonyms, and presents a summary of

its physicochemical properties. Furthermore, this guide delves into the toxicological aspects of

the compound, specifically its mutagenic potential, and outlines a conceptual metabolic

activation pathway. While a detailed experimental protocol for its synthesis is not readily

available in the public domain, a general synthetic approach is discussed. This guide is

intended to serve as a foundational resource for professionals engaged in research and

development involving this and related chemical entities.

Chemical Identity and Nomenclature
The compound with the chemical formula C₃HCl₃O is systematically named 2,3,3-trichloroprop-

2-enal according to the International Union of Pure and Applied Chemistry (IUPAC)

nomenclature.[1] This name accurately describes its three-carbon chain with a double bond at

the second carbon, an aldehyde functional group, and three chlorine substituents at the second

and third positions.

This compound is also known by a variety of synonyms, which are frequently encountered in

literature and chemical databases. These include:
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2,3,3-Trichloropropenal[1]

2,3,3-Trichloroacrolein[1]

2,3,3-Trichloro-2-propenal[1]

2,3,3-Trichloroacrylaldehyde[1]

Trichloroacrolein

Acrolein, 2,3,3-trichloro-[1]

Physicochemical Properties
A comprehensive understanding of the physical and chemical properties of 2,3,3-
trichloropropenal is essential for its handling, application, and analysis. While experimental

data for some properties are scarce, computational predictions provide valuable insights.

Property Value Source

Molecular Formula C₃HCl₃O PubChem[1]

Molecular Weight 159.39 g/mol PubChem[1]

Monoisotopic Mass 157.909298 Da PubChem[1]

XLogP3-AA (Computed) 2.3 PubChem[1]

Topological Polar Surface Area

(Computed)
17.1 Å² Guidechem[2]

Heavy Atom Count

(Computed)
7 Guidechem[2]

Hydrogen Bond Donor Count

(Computed)
0 PubChem[1]

Hydrogen Bond Acceptor

Count (Computed)
1 PubChem[1]

Rotatable Bond Count

(Computed)
1 Guidechem[2]
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Note: The majority of the available data is computationally derived and should be used as an

estimation. Experimental verification is recommended.

Synthesis Methodology
A detailed, step-by-step experimental protocol for the synthesis of 2,3,3-trichloropropenal is
not extensively documented in readily accessible scientific literature. However, based on the

synthesis of structurally related compounds, a plausible synthetic route can be proposed. The

synthesis of chlorinated propenals often involves the chlorination of a suitable precursor

followed by oxidation or rearrangement.

A potential, though unverified, synthetic pathway could involve the controlled chlorination of

acrolein (propenal) or a related three-carbon aldehyde or alcohol, followed by

dehydrochlorination to introduce the double bond at the desired position. The regioselectivity

and stereoselectivity of such reactions would be critical to obtaining the target compound with

high purity.

Toxicological Profile: Mutagenicity and Genotoxicity
The toxicological properties of 2,3,3-trichloropropenal and related chlorinated alkenes are of

significant interest due to their potential impact on biological systems. Mutation data has been

reported for 2,3,3-trichloropropenal, indicating it is a poison by the intraperitoneal route.[2]

When heated to decomposition, it emits toxic fumes of chloride.[2]

Studies on structurally similar compounds, such as other allylic chloropropenes, have

demonstrated considerable indirect mutagenic activity in the Salmonella/mammalian

microsome test, particularly in the presence of a metabolic activation system (S9 mix). This

suggests that metabolic transformation is a key step in the manifestation of their mutagenic

potential.

Conceptual Metabolic Activation Pathway
While a specific metabolic pathway for 2,3,3-trichloropropenal has not been fully elucidated, a

conceptual pathway can be inferred from studies on related chlorinated propenes and

propanes. The genotoxicity of many halogenated hydrocarbons is linked to their metabolic

bioactivation to reactive electrophilic intermediates.
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The diagram below illustrates a hypothetical metabolic activation pathway for a generic

chlorinated alkene, which could be analogous to the metabolism of 2,3,3-trichloropropenal.
This process often involves cytochrome P450-mediated oxidation.

Phase I Metabolism Cellular Interactions

2,3,3-Trichloropropenal Reactive Epoxide Intermediate

Cytochrome P450
Oxidation DNA Adducts

Nucleophilic Attack
by DNA MutagenesisLeads to

Click to download full resolution via product page

Caption: Conceptual metabolic activation of 2,3,3-trichloropropenal.

This proposed pathway suggests that 2,3,3-trichloropropenal could be metabolized by

cytochrome P450 enzymes to form a highly reactive epoxide intermediate. This electrophilic

epoxide can then react with nucleophilic sites on cellular macromolecules, such as DNA, to

form DNA adducts. The formation of these adducts can lead to mutations and potentially initiate

carcinogenesis.

Conclusion
2,3,3-Trichloropropenal is a chlorinated aldehyde with identified mutagenic properties. This

technical guide has provided a summary of its chemical identity, physicochemical

characteristics, and a conceptual overview of its synthesis and metabolic activation. The lack of

comprehensive experimental data highlights the need for further research to fully characterize

this compound's properties and biological activities. The information presented herein serves

as a valuable starting point for researchers and professionals in drug development and related

fields who may encounter or work with this class of compounds. It is imperative to handle this

compound with appropriate safety precautions due to its reported toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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